Microstructural and oxygen-handling characteristics of CeO2 with M3+ promoters. Part 1.—Characterization of calcined powders by XRD and oxygen-isotope exchange
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9950501027
Abstract
Comparisons of the oxygen-handling properties of calcined CeO2, CeO2–Al2O3, RhOx–CeO2, RhOx–CeO2/Al2O3 and La2O3–CeO2 materials are made on the basis of their experimentally observed abilities to bring about R0-type homophase oxygen isotope equilibration of an equimolar (16O2+18O2) mixture at room temperature, and/or to induce low onsettemperatures (ca. 550 K) for pairwise heterophase oxygen isotope-exchange between gas-phase 18O2 and oxygen-16 species from the oxide. Those oxygen equilibration/exchange processes were enhanced over precalcined RhOx–CeO2 materials prepared from chloride-free precursors, but not over La2O3–CeO2. That difference contrasted with expectations for similar concentrations of dopant-related, anion vacancy creation in each material, based upon XRD observations of the incorporation of each dopant into a slightly expanded CeO2(fluorite) lattice. Consideration is given not only to conventional contribution to oxygen equilibration/exchange by residual RhOX species at the RhOX–CeO2 surfaces, but also to ways in which bulk-incorporated, variable-valency rhodium ions can indirectly facilitate those processes.
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